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Compound of Interest

Compound Name: SGC-IMLLT
Cat. No.: B1193507
Get Quote
\ J

For Immediate Implementation: This document provides critical safety and logistical information
for laboratory personnel handling SGC-iMLLT. Adherence to these protocols is essential for
ensuring personal safety and maintaining a secure research environment. SGC-iMLLT is a
potent and selective inhibitor of the YEATS domain-containing proteins MLLT1 and MLLT3, and
as a research chemical, it is intended for laboratory use only and is not for human or veterinary
use.[1]

Personal Protective Equipment (PPE)

When handling SGC-IMLLT, the use of appropriate personal protective equipment is
mandatory to prevent accidental exposure. The following table summarizes the required PPE
based on the Safety Data Sheet (SDS).
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PPE Category

Item

Specification

Purpose

Eye and Face

Protection

Safety glasses

ANSI 787.1 certified,

with side shields

Protects eyes from
splashes and airborne

particles.

Hand Protection

Chemical-resistant

gloves

Nitrile or other

appropriate material

Prevents skin contact.
Inspect gloves for
tears or punctures

before use.

Protects skin and

Body Protection Laboratory coat Standard personal clothing from
contamination.
A NIOSH-approved
respirator may be
Use in a well- required if handling

Respiratory Protection

Not generally required

ventilated area or

fume hood

large quantities or if
there is a risk of
generating dust or

aerosols.

Operational Plan: Step-by-Step Handling & Disposal

Storage and Stability:

SGC-IMLLT should be stored at -20°C and is stable for at least four years under these
conditions.[1] It is shipped at room temperature in the continental US.[1]

Handling Procedures:

o Engineering Controls: All work with SGC-IMLLT should be conducted in a well-ventilated
laboratory, preferably within a certified chemical fume hood, to minimize the risk of inhalation.

» Avoid Contact: Take all necessary precautions to prevent direct contact with the skin, eyes,
and clothing.
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e Aerosol Prevention: When handling the solid form or preparing solutions, exercise caution to

avoid the generation of dust or aerosols.
Disposal Plan:

Dispose of SGC-IMLLT and any contaminated materials in accordance with all applicable local,
state, and federal regulations for hazardous chemical waste. Do not allow the material to enter

drains or waterways.

Mechanism of Action and Experimental Workflow

SGC-IMLLT functions as a chemical probe that inhibits the interaction between the YEATS
domains of MLLT1 (also known as ENL) and MLLT3 (also known as AF9) and acetylated
histone tails. This inhibition disrupts the recruitment of key protein complexes involved in gene
transcription, ultimately affecting the expression of oncogenes.

Below are diagrams illustrating the signaling pathway of MLLT1/3 and a typical experimental
workflow for studying the effects of SGC-iMLLT.

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1193507/docs?utm_src=pdf-body#essential-safety-and-handling-of-sgc-imllt-a-guide-for-researchers
https://www.benchchem.com/product/b1193507/docs?utm_src=pdf-body#essential-safety-and-handling-of-sgc-imllt-a-guide-for-researchers
https://www.benchchem.com/product/b1193507/docs?utm_src=pdf-body#essential-safety-and-handling-of-sgc-imllt-a-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193507?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Histone Tail MLLT1/3 Complex

} MLLT1/3 Association
L (YEATS Domain)
@ Tnhibition

Activation

Effector Proteins
(e.g., DOTIL, SEC)

Oncogene
Transcription

1. Cell Culture
(e.g., Leukemia cell lines)

2. Treatment
(SGC-IMLLT or vehicle control)

:

3. Incubation
(Specified time and concentration)

4. Downstrdam Assays

y

Western Blot RT-gPCR Cell Viability Assay
(Target protein expression) (Gene expression analysis) (e.g., MTT, CellTiter-Glo)

5. Data Analysis and
Interpretation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193507/docs#essential-safety-and-handling-of-sgc-
imllt-a-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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